1-(piperidin-4-yl)propan-1-one hydrochloride

• CAS RN: 1547795-87-8
• Molecular Formula: C8H16ClNO
• Molecular Weight: 177.7

Description

“1-(piperidin-4-yl)propan-1-one hydrochloride” is a derivative of piperidine. Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Synthesis Analysis

Piperidine derivatives are synthesized through intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Chemical Reactions Analysis

Piperidine derivatives are formed through various intra- and intermolecular reactions. These reactions include hydrogenation, cyclization, cycloaddition, annulation, and amination.

Scientific Research Applications

1-(Piperidin-4-yl)propan-1-one hydrochloride has been used in a wide range of scientific research applications. It has been used as a starting material in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and materials. Additionally, it has been studied for its potential use in drug design and development. For example, this compound has been used in the synthesis of the anti-cancer drug, paclitaxel. It has also been used in the synthesis of the anti-inflammatory drug, celecoxib, and the anti-malarial drug, artemether.

Mechanism of Action

1-(Piperidin-4-yl)propan-1-one hydrochloride acts as an electrophile in chemical reactions. It is capable of forming covalent bonds with nucleophiles such as amines, alcohols, and carboxylic acids. This allows it to be used in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and materials.
Biochemical and Physiological Effects
This compound has been studied for its potential use in drug design and development. It has been shown to interact with a variety of enzymes, receptors, and other proteins involved in cellular processes. For example, it has been shown to bind to the estrogen receptor and inhibit its activity. In addition, it has been shown to inhibit the activity of the enzyme cyclooxygenase-2, which is involved in the production of prostaglandins.

Advantages and Limitations for Lab Experiments

1-(Piperidin-4-yl)propan-1-one hydrochloride is a highly soluble compound that can be easily synthesized in the laboratory. Additionally, it is relatively stable and can be stored for long periods of time. However, it is also a highly reactive compound and can react with a variety of nucleophiles, which can lead to the formation of unwanted byproducts.

Future Directions

1-(Piperidin-4-yl)propan-1-one hydrochloride has been used in a wide range of scientific research applications and has been studied for its potential use in drug design and development. Future research should focus on understanding the structure-activity relationships of this compound and its derivatives in order to optimize its use in drug design and development. Additionally, further research should be conducted to explore the potential use of this compound in other applications, such as agrochemicals and materials. Finally, research should be conducted to further explore the biochemical and physiological effects of this compound.

Synthesis Methods

1-(Piperidin-4-yl)propan-1-one hydrochloride can be synthesized through a variety of methods. The most common method involves the reaction of piperidine and propan-1-one in the presence of hydrochloric acid. This reaction yields this compound in a high yield. Other methods of synthesis include the reaction of piperidine and propan-1-one with acetic anhydride and the reaction of piperidine and propan-1-one with p-toluenesulfonyl chloride.